Cas no 68120-78-5 (1-(3,4-dichlorophenyl)butan-1-ol)

1-(3,4-Dichlorophenyl)butan-1-ol is a chlorinated aromatic alcohol with potential applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring a butanol chain attached to a 3,4-dichlorophenyl ring, provides versatility in chemical modifications, making it useful for constructing more complex molecules. The dichlorophenyl moiety enhances stability and influences reactivity, while the hydroxyl group allows for further functionalization through esterification, oxidation, or substitution. This compound may serve as a precursor in agrochemical or medicinal chemistry research due to its balanced lipophilicity and structural rigidity. Proper handling is required due to potential hazards associated with chlorinated aromatics. Storage under inert conditions is recommended to maintain stability.
1-(3,4-dichlorophenyl)butan-1-ol structure
68120-78-5 structure
Product Name:1-(3,4-dichlorophenyl)butan-1-ol
CAS No:68120-78-5
MF:C10H12Cl2O
MW:219.107681274414
MDL:MFCD11521066
CID:5224777
PubChem ID:12947383
Update Time:2026-03-07

1-(3,4-dichlorophenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-dichlorophenyl)butan-1-ol
    • MDL: MFCD11521066
    • Inchi: 1S/C10H12Cl2O/c1-2-3-10(13)7-4-5-8(11)9(12)6-7/h4-6,10,13H,2-3H2,1H3
    • InChI Key: IHSYKQWWDAFVSB-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(Cl)C(Cl)=C1)(O)CCC

Computed Properties

  • Exact Mass: 218.0265204g/mol
  • Monoisotopic Mass: 218.0265204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 20.2Ų

1-(3,4-dichlorophenyl)butan-1-ol Pricemore >>

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Additional information on 1-(3,4-dichlorophenyl)butan-1-ol

Comprehensive Overview of 1-(3,4-dichlorophenyl)butan-1-ol (CAS No. 68120-78-5)

1-(3,4-dichlorophenyl)butan-1-ol (CAS No. 68120-78-5) is an organic compound belonging to the class of chlorinated aromatic alcohols. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the 3,4-dichlorophenyl moiety and the butan-1-ol chain makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential, especially in the development of novel bioactive molecules.

One of the most frequently searched questions about 1-(3,4-dichlorophenyl)butan-1-ol is its role in drug discovery. With the rise of AI-driven drug design, this compound has been identified as a promising scaffold for targeting specific enzymes and receptors. Its structural features, including the dichlorophenyl group, contribute to its ability to interact with biological systems, making it a subject of interest in medicinal chemistry. Additionally, its solubility and stability under various conditions are often discussed in forums and research papers.

From an industrial perspective, CAS No. 68120-78-5 is often associated with green chemistry initiatives. Companies are focusing on sustainable synthesis methods to produce this compound with minimal environmental impact. This aligns with the growing demand for eco-friendly chemical processes, a topic highly relevant in today’s market. Searches related to "green synthesis of 1-(3,4-dichlorophenyl)butan-1-ol" have seen a notable increase, reflecting the industry’s shift toward sustainability.

Another trending topic is the analytical characterization of 1-(3,4-dichlorophenyl)butan-1-ol. Advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly used to ensure its purity and quality. These methods are critical for applications in high-value industries like pharmaceuticals, where even minor impurities can have significant consequences. Questions about "analytical methods for CAS No. 68120-78-5" are frequently encountered in academic and industrial research circles.

The compound’s potential as a building block for agrochemicals is also a hot topic. With the global push for innovative crop protection solutions, 1-(3,4-dichlorophenyl)butan-1-ol has been studied for its herbicidal and fungicidal properties. This aligns with the increasing search queries about "agrochemical applications of chlorinated aromatic alcohols." Its unique structure allows for modifications that can enhance efficacy while reducing environmental toxicity.

In conclusion, 1-(3,4-dichlorophenyl)butan-1-ol (CAS No. 68120-78-5) is a multifaceted compound with broad applications across multiple industries. Its relevance in drug discovery, green chemistry, and agrochemicals makes it a subject of ongoing research and commercial interest. As scientific advancements continue, this compound is likely to play an even more significant role in addressing contemporary challenges in chemistry and biology.

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